Cas no 192884-55-2 (methyl 2-(2-fluorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2-fluorophenyl)-2-hydroxyacetate
• CAS No: 192884-55-2
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 2920814
• PubChem ID: 19602988
• Update Time: 2024-03-01

methyl 2-(2-fluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoromandelate
• methyl 2-(2-fluorophenyl)-2-hydroxyacetate

• Inchi： 1S/C9H9FO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8,11H,1H3
• InChI Key： JLRHGNPNLVZNCD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)OC)O

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes